Cas no 2228440-19-3 ((1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine
• CAS No: 2228440-19-3
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 5993471
• PubChem ID: 165632846
• Update Time: 2025-05-21

(1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine
• EN300-1961433
• (1-{[2-chloro-6-(trifluoromethyl)phenyl]methyl}cyclopropyl)methanamine
• 2228440-19-3

• Inchi： 1S/C12H13ClF3N/c13-10-3-1-2-9(12(14,15)16)8(10)6-11(7-17)4-5-11/h1-3H,4-7,17H2
• InChI Key： YIYUNLUTFJRQMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on (1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine

The Compound CAS No 2228440-19-3: (1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine

The compound CAS No 2228440-19-3, also known as (1-{2-chloro-6-(trifluoromethyl)phenylmethyl}cyclopropyl)methanamine, is a highly specialized organic compound with significant potential in the field of chemical synthesis and drug discovery. This compound has garnered attention due to its unique structural features and promising applications in various industries, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of compounds with chloro and trifluoromethyl substituents in enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The presence of these groups in the molecule contributes to its ability to interact with biological targets in a highly specific manner, making it a valuable candidate for drug design.

The structure of this compound consists of a cyclopropyl ring, which is known for its inherent strain and reactivity, providing a platform for diverse chemical transformations. The attachment of a methanamine group further enhances its functional versatility, enabling it to participate in various types of chemical reactions, including nucleophilic substitutions and condensations.

In terms of synthesis, researchers have developed efficient methods to construct this compound, leveraging modern synthetic techniques such as cross-coupling reactions and catalytic processes. These advancements have not only improved the yield but also minimized the environmental impact of its production, aligning with current green chemistry principles.

The compound's applications are not limited to pharmaceuticals; it also finds use in agrochemicals and materials science. For instance, its ability to act as a precursor for more complex molecules has opened new avenues in the development of advanced materials with tailored properties.

In conclusion, CAS No 2228440-19-3 represents a significant advancement in chemical innovation, offering a versatile building block for researchers across multiple disciplines. With ongoing research exploring its potential in therapeutic development and material synthesis, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.